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Compound of Interest

Compound Name:
4-Chloro-3,5-

dinitrobenzotrifluoride

Cat. No.: B147460 Get Quote

An In-depth Technical Guide to 4-Chloro-3,5-
dinitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and reactive

properties of 4-Chloro-3,5-dinitrobenzotrifluoride. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on structured data presentation,

detailed experimental protocols, and logical workflow visualizations.

Core Properties
4-Chloro-3,5-dinitrobenzotrifluoride, with the CAS number 393-75-9, is a yellow crystalline

solid.[1] It is also known by several synonyms including 2-chloro-1,3-dinitro-5-

(trifluoromethyl)benzene and 3,5-Dinitro-4-chlorobenzotrifluoride.[2]

Physical and Chemical Data
The fundamental physical and chemical properties of 4-Chloro-3,5-dinitrobenzotrifluoride
are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₂ClF₃N₂O₄ [3]

Molecular Weight 270.55 g/mol [3]

Appearance Yellow crystalline solid [1][4]

Melting Point 50-55 °C [5]

Boiling Point 222 °C [6]

Density 1.511 g/mL at 25 °C [6]

Flash Point 126 °C (closed cup) [5]

Vapor Pressure 0.000134 mmHg [1]

Solubility Insoluble in water [5]

IUPAC Name
2-chloro-1,3-dinitro-5-

(trifluoromethyl)benzene
[2]

CAS Number 393-75-9

InChI Key
HFHAVERNVFNSHL-

UHFFFAOYSA-N
[5]

SMILES

C1=C(C=C(C(=C1--INVALID-

LINK--[O-])Cl)--INVALID-LINK-

-[O-])C(F)(F)F

[2]

Experimental Protocols
This section details the methodologies for key experiments involving 4-Chloro-3,5-
dinitrobenzotrifluoride, including its synthesis and its application in analytical chemistry.

Synthesis of 4-Chloro-3,5-dinitrobenzotrifluoride
A common method for the synthesis of 4-Chloro-3,5-dinitrobenzotrifluoride is through the

nitration of 4-chlorobenzotrifluoride. The following protocol is based on established patent

literature.
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Materials:

4-chlorobenzotrifluoride

Nitric acid (90%)

Oleum (30% SO₃)

Sulfuric acid

Ice water

Procedure:

A nitrating mixture is prepared by combining nitric acid, oleum, and sulfuric acid.

4-chlorobenzotrifluoride is added dropwise to the nitrating mixture while maintaining a

controlled temperature.

The reaction mixture is then heated to 90°C and maintained at this temperature for

approximately 20 hours to ensure complete dinitration.

After the reaction is complete, the mixture is cooled and poured into ice water to precipitate

the crude product.

The solid 4-Chloro-3,5-dinitrobenzotrifluoride is then collected by filtration.

Purification: The crude product can be purified by recrystallization. While specific solvent

systems are not extensively detailed in the literature, common solvents for recrystallizing

organic compounds, such as ethanol or a hexane/ethyl acetate mixture, could be explored. The

choice of solvent will depend on the solubility of the compound and its impurities.

Derivatization of Amino Acids for HPLC Analysis
4-Chloro-3,5-dinitrobenzotrifluoride is utilized as a pre-column derivatizing reagent for the

analysis of amino acids by High-Performance Liquid Chromatography (HPLC).[1][7][8] This

reaction targets the primary and secondary amine groups of amino acids.
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Materials:

Amino acid standard or sample

4-Chloro-3,5-dinitrobenzotrifluoride (CNBF) solution (70 mmol/L in acetonitrile)

Borate buffer (pH 9.0)

Acetonitrile

Acetate buffer (pH 4.9)

Triethylamine

Procedure:

In a reaction vial, mix the amino acid sample with the borate buffer (pH 9.0).

Add the CNBF solution in acetonitrile to the vial. The molar ratio of amino acids to CNBF

should be approximately 1:5.25.[1][7]

Heat the reaction mixture at 60°C for 30 minutes.[1][7]

After cooling, the derivatized amino acid solution is ready for HPLC analysis.

HPLC Conditions:

Column: Kromasil ODS C₁₈ column (250mm x 4.6mm, 5µm)[1][7]

Mobile Phase A: Acetonitrile[1]

Mobile Phase B: Acetate buffer, acetonitrile, triethylamine (82.8:17:0.2, v/v/v), pH 4.9[1]

Elution: Gradient elution[1]

Flow Rate: 0.4 mL/min[1]

Detection: UV at 260 nm[1]
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Column Temperature: Room temperature[1]

Reactivity and Chemical Behavior
The chemical reactivity of 4-Chloro-3,5-dinitrobenzotrifluoride is largely dictated by the

presence of the electron-withdrawing nitro (-NO₂) and trifluoromethyl (-CF₃) groups on the

benzene ring. These groups make the chlorine atom susceptible to nucleophilic aromatic

substitution.

The reaction with amines, as detailed in the derivatization protocol, is a prime example of this

reactivity. The lone pair of electrons on the nitrogen atom of the amine attacks the carbon atom

bonded to the chlorine, leading to the displacement of the chloride ion.

Visualized Workflows
The following diagrams, generated using the DOT language, illustrate key logical relationships

and experimental workflows involving 4-Chloro-3,5-dinitrobenzotrifluoride.

4-chlorobenzotrifluoride

Nitration Reaction
(90°C, 20h)

Nitrating Mixture
(HNO3, Oleum, H2SO4)

Precipitation
in Ice Water Filtration Crude Product Recrystallization Pure 4-Chloro-3,5-

dinitrobenzotrifluoride

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Chloro-3,5-dinitrobenzotrifluoride.
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Caption: Workflow for amino acid derivatization using CNBF for HPLC analysis.

Safety and Toxicology
4-Chloro-3,5-dinitrobenzotrifluoride is a hazardous substance and should be handled with

appropriate safety precautions.

GHS Hazard Statements:

H302: Harmful if swallowed.

H310: Fatal in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Toxicological Data:

Oral LD50 (rat): 930 mg/kg

Dermal LD50 (rabbit): 161 mg/kg

Due to its toxicity, appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be
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conducted in a well-ventilated fume hood.

Applications
The primary applications of 4-Chloro-3,5-dinitrobenzotrifluoride are:

Chemical Intermediate: It serves as a key building block in the synthesis of other organic

molecules, particularly herbicides.[2]

Analytical Reagent: As demonstrated, it is an effective derivatizing agent for the analysis of

amino acids and other primary and secondary amines by HPLC.[1][7][8][9] Its reaction with

amines allows for sensitive UV detection.

Proteomics Research: It is used for the modification of cysteine residues in proteins, aiding

in their identification and analysis.[10]

As of the current literature, there is no evidence to suggest the direct involvement of 4-Chloro-
3,5-dinitrobenzotrifluoride in specific biological signaling pathways. Its utility in the life

sciences is primarily as an analytical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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